Cas no 343339-27-5 (2-{(1R)-1-[(Tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylic acid)

2-{(1R)-1-[(Tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylic acid is a chiral oxazole derivative featuring a tert-butoxycarbonyl (Boc) protected amine group and a carboxylic acid functionality. This compound is valuable in organic synthesis and medicinal chemistry as a versatile intermediate for constructing peptidomimetics and heterocyclic scaffolds. The Boc group ensures amine protection under diverse reaction conditions, while the carboxylic acid moiety allows for further derivatization. Its stereospecific (R)-configuration makes it particularly useful in enantioselective synthesis. The oxazole core contributes to its potential bioactivity, often explored in drug discovery. This compound is characterized by high purity and stability, making it suitable for rigorous synthetic applications.

2-{(1R)-1-[(Tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylic acid structure

343339-27-5 structure

Product Name:2-{(1R)-1-[(Tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylic acid

CAS No:343339-27-5

MF:C₁₂H₁₈N₂O₅

MW:270.281723499298

MDL:MFCD23097140

CID:4713105

Update Time:2025-05-22

2-{(1R)-1-[(Tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-{(1R)-1-[(tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylic acid
- 2-[(1R)-1-{[(tert-butoxy)carbonyl]amino}ethyl]-5-methyl-1,3-oxazole-4-carboxylic acid
- 2-{(1R)-1-[(Tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylic acid
- MDL： MFCD23097140
- Inchi： 1S/C12H18N2O5/c1-6(13-11(17)19-12(3,4)5)9-14-8(10(15)16)7(2)18-9/h6H,1-5H3,(H,13,17)(H,15,16)/t6-/m1/s1
- InChI Key： SKZPILCESFZAHQ-ZCFIWIBFSA-N
- SMILES： O(C(N[C@H](C)C1=NC(C(=O)O)=C(C)O1)=O)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 353
Topological Polar Surface Area: 102

2-{(1R)-1-[(Tert-butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB339865-1 g	2-{(1R)-1-[(tert-Butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylic acid; 98%	343339-27-5		1 g	€723.50	2023-07-19
abcr	AB339865-1g	2-{(1R)-1-[(tert-Butoxycarbonyl)amino]ethyl}-5-methyl-1,3-oxazole-4-carboxylic acid, 98%; .	343339-27-5	98%	1g	€944.00	2025-02-14